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Compound of Interest

Compound Name: Triisostearin

CAS No.: 26942-95-0

Cat. No.: B1596018

Get Quote

This technical guide provides a comprehensive overview of triisostearin, a versatile

triglyceride ester widely utilized in the cosmetic and pharmaceutical industries. The document

details its chemical structure, physicochemical properties, and key applications, with a focus on

data relevant to researchers, scientists, and drug development professionals.

Chemical Structure and Identification
Triisostearin is the triester of glycerin and isostearic acid. Its chemical structure consists of a

glycerol backbone esterified with three isostearic acid molecules.[1] Isostearic acid is a

branched-chain saturated fatty acid, which imparts unique properties to the resulting

triglyceride.

The IUPAC name for triisostearin is 2,3-bis(16-methylheptadecanoyloxy)propyl 16-

methylheptadecanoylpropanoate.[2] It is also known by other synonyms such as glyceryl

triisostearate and 1,2,3-propanetriyl triisooctadecanoate.[2]
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Caption: Chemical structure of Triisostearin.

Physicochemical Properties
Triisostearin is a highly polar, odorless, and viscous oil or waxy solid.[3][4][5] It is known for its

stability against oxidation.[5] A summary of its key physical and chemical properties is

presented in the tables below.

Table 1: Chemical Identification of Triisostearin
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Identifier Value

Chemical Formula C₅₇H₁₁₀O₆[2]

Molecular Weight 891.5 g/mol [6][2]

IUPAC Name
2,3-bis(16-methylheptadecanoyloxy)propyl 16-

methylheptadecanoate[2]

CAS Number 26942-95-0[6][2]

SMILES

CC(C)CCCCCCCCCCCCCCC(=O)OCC(COC(=

O)CCCCCCCCCCCCCCC(C)C)OC(=O)CCCC

CCCCCCCCCCC(C)C[2]

Table 2: Physical Properties of Triisostearin

Property Value

Physical State
Waxy solid or colorless to yellowish liquid[6][3]

[4]

Melting Point 57-62 °C[3]

Boiling Point 806-807 °C[3]

Solubility

Insoluble in water; Soluble in oils, lipids, and

organic solvents (e.g., esters, hydrocarbons);

Insoluble in ethanol[4][7]

Refractive Index ≥ 1.460 at 20 °C[8]

Viscosity High[3]

Experimental Protocols
Synthesis of Triisostearin
The primary method for synthesizing triisostearin is through the esterification of glycerin with

isostearic acid.[6][3] While specific industrial protocols are proprietary, a general laboratory-

scale synthesis can be described as follows:
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Objective: To synthesize triisostearin via the direct esterification of glycerin and isostearic

acid.

Materials:

Glycerin (1 equivalent)

Isostearic acid (3 equivalents)

Acid catalyst (e.g., p-toluenesulfonic acid)

Toluene (as a solvent for azeotropic removal of water)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Activated carbon (for decolorization)

Filtration apparatus

Rotary evaporator

Procedure:

A reaction flask is charged with glycerin, isostearic acid, and a catalytic amount of p-

toluenesulfonic acid in toluene.

The mixture is heated to reflux, and the water formed during the reaction is removed

azeotropically using a Dean-Stark apparatus.

The reaction progress is monitored by measuring the amount of water collected or by

techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) to track

the disappearance of reactants.

Upon completion, the reaction mixture is cooled and neutralized with a saturated sodium

bicarbonate solution.
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The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure using a rotary evaporator.

The crude product can be further purified by treatment with activated carbon to remove

colored impurities, followed by filtration.
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Caption: General workflow for the synthesis of Triisostearin.
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Characterization of Triisostearin in a Cosmetic
Formulation
Objective: To determine the viscosity and skin hydration potential of a cream formulation

containing triisostearin.

1. Viscosity Measurement

Principle: Rotational viscometry is used to measure the internal friction of the cream, providing

an indication of its thickness and flow characteristics.

Apparatus:

Rotational viscometer with appropriate spindle geometry (e.g., cone-plate or parallel-plate)

Temperature-controlled sample holder

Procedure:

The cream sample is allowed to equilibrate to a controlled temperature (e.g., 25 °C).

A defined amount of the sample is placed onto the lower plate of the viscometer.

The spindle is lowered to the correct gap setting.

The viscosity is measured over a range of shear rates to characterize the flow behavior of

the cream (e.g., shear-thinning).

Data is recorded as viscosity (in mPa·s or cP) versus shear rate (in s⁻¹).

2. Skin Hydration Assessment (In-vivo)

Principle: A Corneometer® measures the capacitance of the skin, which is directly related to its

hydration level. An increase in capacitance indicates an increase in skin moisture.

Protocol Outline:

Subject Recruitment: A panel of subjects with self-perceived dry skin is recruited.
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Acclimatization: Subjects are acclimatized in a temperature and humidity-controlled room for

at least 30 minutes before measurements.

Baseline Measurement: Baseline skin hydration is measured on designated areas of the

forearm using the Corneometer®.

Product Application: A standardized amount of the cream containing triisostearin is applied

to a defined test area. An adjacent area is left untreated as a control.

Post-application Measurements: Skin hydration is measured at specified time points (e.g., 1,

2, 4, and 8 hours) after product application on both the treated and control sites.

Data Analysis: The change in skin hydration from baseline is calculated for both the treated

and control areas. Statistical analysis is performed to determine the significance of the

moisturizing effect.

Viscosity Measurement Skin Hydration Assessment

Sample Equilibration

Load Sample into Viscometer

Measure Viscosity vs. Shear Rate

Record Data

Subject Acclimatization

Baseline Corneometer Measurement

Apply Product

Measure Hydration at Time Points

Data Analysis
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Caption: Experimental workflow for characterizing a cosmetic formulation.

Applications in Research and Development
Triisostearin's primary functions in cosmetic and pharmaceutical formulations include:

Emollient and Skin-Conditioning Agent: It forms an occlusive layer on the skin, reducing

transepidermal water loss and helping to maintain skin hydration. Its branched-chain

structure provides a non-greasy, smooth feel.

Viscosity-Controlling Agent: It increases the thickness of oil-based formulations, contributing

to the desired texture and stability of creams, lotions, and ointments.[9]

Dispersing Agent: Due to its high viscosity and polarity, it is an effective dispersing agent for

pigments in color cosmetics.[5]

Safety and Toxicology
Triisostearin is generally considered a safe ingredient for use in cosmetic products.[3]

Dermal Irritation and Sensitization: Dermal application in animal studies was not associated

with significant irritation.[1] Repeated-insult patch tests in humans have shown no evidence

of sensitization.[1]

Oral Toxicity: Studies on related glyceryl triesters indicate little to no acute, subchronic, or

chronic oral toxicity.[1]

Comedogenicity: It has a low comedogenic rating, suggesting it is unlikely to clog pores.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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